Cas no 2137774-33-3 (4-Cyclopropyl-6-(1,1-difluoroethyl)-2-methylpyridine-3-carboxylic acid)

• Product Name: 4-Cyclopropyl-6-(1,1-difluoroethyl)-2-methylpyridine-3-carboxylic acid
• CAS No: 2137774-33-3
• MF: C₁₂H₁₃F₂NO₂
• MW: 241.23393034935
• CID: 6492031
• PubChem ID: 165461596
• Update Time: 2025-05-21

4-Cyclopropyl-6-(1,1-difluoroethyl)-2-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137774-33-3
• EN300-746452
• 4-cyclopropyl-6-(1,1-difluoroethyl)-2-methylpyridine-3-carboxylic acid
• 4-Cyclopropyl-6-(1,1-difluoroethyl)-2-methylpyridine-3-carboxylic acid

• Inchi： 1S/C12H13F2NO2/c1-6-10(11(16)17)8(7-3-4-7)5-9(15-6)12(2,13)14/h5,7H,3-4H2,1-2H3,(H,16,17)
• InChI Key： ACKMIIAAOSPIMZ-UHFFFAOYSA-N
• SMILES： FC(C)(C1C=C(C(C(=O)O)=C(C)N=1)C1CC1)F

Computed Properties

• Exact Mass: 241.09143498g/mol
• Monoisotopic Mass: 241.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2Ų

Additional information on 4-Cyclopropyl-6-(1,1-difluoroethyl)-2-methylpyridine-3-carboxylic acid

4-Cyclopropyl-6-(1,1-difluoroethyl)-2-methylpyridine-3-carboxylic Acid: A Comprehensive Overview

4-Cyclopropyl-6-(1,1-difluoroethyl)-2-methylpyridine-3-carboxylic acid (CAS No. 2137774-33-3) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine carboxylic acids, which are known for their diverse applications in drug discovery and materials science. The molecule's structure features a pyridine ring substituted with a cyclopropyl group at position 4, a difluoroethyl group at position 6, and a methyl group at position 2. These substituents contribute to its distinctive chemical properties and potential biological activities.

The synthesis of 4-cyclopropyl-6-(1,1-difluoroethyl)-2-methylpyridine-3-carboxylic acid involves advanced organic synthesis techniques, including multi-component reactions and catalytic processes. Recent studies have highlighted the importance of stereochemistry in the synthesis of such compounds, emphasizing the role of chiral catalysts in achieving high enantiomeric excess. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yield. These advancements have not only enhanced the efficiency of synthesizing this compound but also opened new avenues for exploring its potential applications.

One of the most promising applications of 4-cyclopropyl-6-(1,1-difluoroethyl)-2-methylpyridine-3-carboxylic acid lies in its potential as a lead compound in drug discovery. The compound's structure suggests it may exhibit modulatory effects on various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. Recent in vitro studies have demonstrated its ability to bind to certain receptor subtypes with high affinity, making it a valuable candidate for further pharmacological evaluation. Additionally, the presence of fluorinated groups in the molecule enhances its lipophilicity and bioavailability, which are critical factors in drug design.

The chemical stability and reactivity of 4-cyclopropyl-6-(1,1-difluoroethyl)-2-methylpyridine-3-carboxylic acid have also been subjects of recent research. Studies have shown that the compound exhibits remarkable thermal stability under mild conditions, making it suitable for various industrial applications. Furthermore, its reactivity towards nucleophilic substitution and electrophilic aromatic substitution has been investigated, providing insights into its potential use as an intermediate in the synthesis of more complex molecules.

In terms of environmental impact, researchers have assessed the biodegradability and ecotoxicity of 4-cyclopropyl-6-(1,1-difluoroethyl)-2-methylpyridine-3-carboxylic acid. Results indicate that under aerobic conditions, the compound undergoes gradual degradation by microbial action, reducing its persistence in aquatic environments. However, further studies are needed to fully understand its long-term environmental effects and to develop strategies for minimizing ecological risks.

From a materials science perspective, 4-cyclopropyl-6-(1,1-difluoroethyl)-2-methylpyridine-3-carboxylic acid has shown potential as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand due to the carboxylic acid group has been exploited in constructing porous materials with applications in gas storage and catalysis. Recent breakthroughs in MOF synthesis have utilized this compound to create highly stable and functional materials with tunable properties.

In conclusion, 4-cyclopropyl-6-(1,1-difluoroethyl)-2-methylpyridine-3-carboxylic acid (CAS No. 2137774-33-3) is a multifaceted compound with significant implications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future research and development efforts. As ongoing investigations continue to unravel its full potential, this compound is poised to make substantial contributions to both academic research and industrial applications.